Cas no 1805635-65-7 (2-Cyano-3,4-difluorobenzyl chloride)

• Product Name: 2-Cyano-3,4-difluorobenzyl chloride
• CAS No: 1805635-65-7
• MF: C₈H₄ClF₂N
• MW: 187.573867797852
• CID: 4981093
• Update Time: 2025-06-09

2-Cyano-3,4-difluorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3,4-difluorobenzyl chloride

• Inchi： 1S/C8H4ClF2N/c9-3-5-1-2-7(10)8(11)6(5)4-12/h1-2H,3H2
• InChI Key： GDNRPXLLSSNRMI-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=C(C=1C#N)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 2.2
• Topological Polar Surface Area: 23.8

Additional information on 2-Cyano-3,4-difluorobenzyl chloride

Introduction to 2-Cyano-3,4-difluorobenzyl Chloride (CAS No. 1805635-65-7)

2-Cyano-3,4-difluorobenzyl chloride (CAS No. 1805635-65-7) is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique combination of a cyano group, difluoromethyl substituents, and a chloromethyl group, which collectively endow it with a wide range of chemical reactivity and potential applications.

The cyano group in 2-Cyano-3,4-difluorobenzyl chloride is a key functional group that can participate in various chemical reactions, including nucleophilic addition, reduction, and substitution reactions. This versatility makes the compound an attractive starting material for the synthesis of more complex molecules. The difluoromethyl substituents on the benzene ring contribute to the compound's electronic properties and can influence its reactivity and stability. The chloromethyl group, on the other hand, provides a reactive site for further functionalization through substitution reactions.

In recent years, 2-Cyano-3,4-difluorobenzyl chloride has been extensively studied for its potential applications in the development of new pharmaceuticals. The presence of fluorine atoms in the molecule can enhance the lipophilicity and metabolic stability of drug candidates, which are crucial factors in drug design. Additionally, the cyano group can serve as a bioisostere for carboxylic acids, which can improve the pharmacokinetic properties of drugs.

A notable example of the use of 2-Cyano-3,4-difluorobenzyl chloride in medicinal chemistry is its application in the synthesis of fluoroquinolone derivatives. Fluoroquinolones are a class of broad-spectrum antibiotics that are widely used to treat bacterial infections. The introduction of fluorine atoms into these compounds has been shown to enhance their antibacterial activity and reduce their toxicity. Recent studies have demonstrated that 2-Cyano-3,4-difluorobenzyl chloride can be used as an efficient building block for the synthesis of novel fluoroquinolone derivatives with improved pharmacological profiles.

Beyond its applications in medicinal chemistry, 2-Cyano-3,4-difluorobenzyl chloride has also found use in the development of agrochemicals. The unique combination of functional groups in this compound makes it suitable for the synthesis of pesticides and herbicides with enhanced efficacy and reduced environmental impact. For instance, researchers have utilized 2-Cyano-3,4-difluorobenzyl chloride to develop new classes of herbicides that target specific enzymes involved in plant metabolism.

In the field of materials science, 2-Cyano-3,4-difluorobenzyl chloride has been explored for its potential use in the synthesis of polymer precursors. The reactivity of the chloromethyl group allows for facile polymerization reactions, leading to the formation of polymers with tailored properties. These polymers can be used in various applications, including coatings, adhesives, and electronic materials.

The synthesis of 2-Cyano-3,4-difluorobenzyl chloride typically involves several steps. One common approach is to start with 2-cyano-3,4-difluorobenzoic acid, which is then converted into its corresponding acid chloride using thionyl chloride or another suitable reagent. The resulting acid chloride is then treated with an appropriate nucleophile to form the desired product. This synthetic route has been optimized to achieve high yields and purity levels.

The physical properties of 2-Cyano-3,4-difluorobenzyl chloride, such as its boiling point and solubility characteristics, are important considerations for its handling and storage. The compound is generally stable under normal laboratory conditions but should be stored away from moisture and strong bases to prevent hydrolysis or other unwanted side reactions.

In conclusion, 2-Cyano-3,4-difluorobenzyl chloride (CAS No. 1805635-65-7) is a valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, agrochemicals, and materials science. Its unique combination of functional groups makes it an attractive starting material for the development of new pharmaceuticals and other advanced materials. Ongoing research continues to explore new synthetic methods and applications for this versatile compound.